Cas no 219975-90-3 (tert-butyl trans-4-(aminomethyl)-3-methoxypiperidine-1-carboxylate)

• Product Name: tert-butyl trans-4-(aminomethyl)-3-methoxypiperidine-1-carboxylate
• CAS No: 219975-90-3
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 1405837
• Update Time: 2025-06-10

tert-butyl trans-4-(aminomethyl)-3-methoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(aminomethyl)-3-methoxy-,1,1-dimethylethyl ester, (3R,4R)-rel-
• tert-butyl trans-4-(aminomethyl)-3-methoxypiperidine-1-carboxylate

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-6-5-9(7-13)10(8-14)16-4/h9-10H,5-8,13H2,1-4H3/t9-,10+/m1/s1
• InChI Key： WXQMQAMXMZTBAB-ZJUUUORDSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](CN)[C@@H](OC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl trans-4-(aminomethyl)-3-methoxypiperidine-1-carboxylate

Research Brief on tert-butyl trans-4-(aminomethyl)-3-methoxypiperidine-1-carboxylate (CAS: 219975-90-3)

In recent years, the compound tert-butyl trans-4-(aminomethyl)-3-methoxypiperidine-1-carboxylate (CAS: 219975-90-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and other therapeutic areas. Its unique structural features, including the trans-4-aminomethyl and 3-methoxy substituents, make it a versatile building block for drug discovery and development.

Recent studies have highlighted the importance of this compound in the synthesis of novel opioid receptor modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the development of selective kappa-opioid receptor antagonists, which show promise in treating depression and addiction disorders. The researchers employed tert-butyl trans-4-(aminomethyl)-3-methoxypiperidine-1-carboxylate as a starting material for the construction of a series of potent and selective ligands, achieving significant improvements in both binding affinity and metabolic stability compared to previous generations of compounds.

From a synthetic chemistry perspective, several innovative approaches to the preparation of this compound have been reported. A 2022 study in Organic Process Research & Development described an improved asymmetric synthesis route that achieves higher yields (up to 78%) and excellent enantiomeric excess (>99% ee) compared to traditional methods. This advancement is particularly important for large-scale pharmaceutical production, where both efficiency and purity are critical factors. The new protocol utilizes a chiral auxiliary-mediated cyclization followed by selective functionalization of the piperidine ring.

In the realm of pharmacokinetic optimization, researchers have explored various derivatives of this scaffold to enhance blood-brain barrier penetration. The tert-butyl carbamate protecting group in particular has been shown to confer favorable physicochemical properties, as evidenced by recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies. These investigations reveal that compounds derived from this intermediate generally exhibit good oral bioavailability and CNS exposure, making them attractive candidates for neurological indications.

Looking forward, the versatility of tert-butyl trans-4-(aminomethyl)-3-methoxypiperidine-1-carboxylate continues to inspire new applications. Current research directions include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules for targeted protein degradation and its use in the development of novel radiopharmaceuticals for diagnostic imaging. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to remain a valuable tool in medicinal chemistry for years to come.